Cas no 445382-43-4 (2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide)

• Product Name: 2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide
• CAS No: 445382-43-4
• MF: C₂₀H₂₀FN₃OS
• MW: 369.455706596375
• CID: 5690383
• PubChem ID: 1005045
• Update Time: 2025-05-19

2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide
• 2-[(3-cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)sulfanyl]-N-(3-fluorophenyl)acetamide
• AKOS000666051
• 445382-43-4
• 2-((3-Cyano-5,6,7,8,9,10-hexahydrocycloocta[b]pyridin-2-yl)thio)-N-(3-fluorophenyl)acetamide
• SS-0680
• AM-807/14146471
• CS-0358317

• Inchi： 1S/C20H20FN3OS/c21-16-7-5-8-17(11-16)23-19(25)13-26-20-15(12-22)10-14-6-3-1-2-4-9-18(14)24-20/h5,7-8,10-11H,1-4,6,9,13H2,(H,23,25)
• InChI Key： WXBZLYGITUOVBZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)F)=O)C1=C(C#N)C=C2C(CCCCCC2)=N1

Computed Properties

• Exact Mass: 369.13111161g/mol
• Monoisotopic Mass: 369.13111161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.1Ų

Additional information on 2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide

Introduction to 2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide (CAS No. 445382-43-4)

2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 445382-43-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a cycloocta[b]pyridine core, which is a fused heterocyclic system that exhibits remarkable biological activity. The presence of a cyano group and a sulfanyl moiety further enhances its potential as a pharmacophore, making it an intriguing subject for medicinal chemists.

The cycloocta[b]pyridine scaffold is known for its ability to interact with biological targets in a manner that can lead to the development of novel therapeutic agents. This particular compound features a sulfanyl group attached to the pyridine ring, which can modulate its electronic properties and influence its interactions with biological receptors. The N-(3-fluorophenyl)acetamide moiety adds another layer of complexity, providing a site for further functionalization and optimization. This combination of structural elements makes 2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide a versatile molecule with potential applications in various therapeutic areas.

In recent years, there has been growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The structural features of 2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide suggest that it may have inhibitory activity against certain kinases and other enzymes relevant to cancer and inflammatory diseases. Preliminary studies have indicated that this compound exhibits promising pharmacokinetic properties, including good solubility and bioavailability. These characteristics are crucial for the development of effective therapeutic agents.

The synthesis of 2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex heterocyclic core. Additionally, the introduction of fluorine atoms into the phenyl ring has been shown to enhance the metabolic stability and binding affinity of drug candidates. These synthetic strategies are critical for producing compounds that can withstand the rigorous conditions of biological assays.

One of the most exciting aspects of 2-({3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-yl}sulfanyl)-N-(3-fluorophenyl)acetamide is its potential as a tool compound for mechanistic studies. By understanding how this molecule interacts with biological targets at the molecular level, researchers can gain valuable insights into disease mechanisms and develop more targeted therapies. For instance, studies have shown that compounds with similar scaffolds can modulate signaling pathways involved in cell proliferation and apoptosis. Further investigation into the mechanism of action of 2-{3-cyano-5H,6H,7H,8H,9H,10H-cycloocta[b]pyridin-2-ylium}sulfanyl)-N-(3-fluorophenyl)acetamide could lead to the identification of novel therapeutic targets and the development of more effective treatments for various diseases.

The pharmacological profile of this compound is also influenced by its ability to cross the blood-brain barrier (BBB), which is essential for treating neurological disorders. Recent advancements in medicinal chemistry have focused on designing molecules that can efficiently traverse this barrier while maintaining their pharmacological activity. The structural features of 2-{3-cyano}^-5H,⁶H,⁷H,⁸H,⁹H,¹⁰H-cycloocta[b]pyridin-2-ylium}sulfanyl)-N-(3-fluorophenyl)acetamide make it a candidate for such applications. Studies have demonstrated that molecules with similar structural motifs can effectively penetrate the BBB and exert their therapeutic effects on central nervous system (CNS) disorders.

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